molecular formula C22H28N6O2S B2466750 1-(3,4-dihydroquinolin-1(2H)-yl)-2-((5-(3-ethoxy-1-ethyl-1H-pyrazol-4-yl)-4-ethyl-4H-1,2,4-triazol-3-yl)thio)ethanone CAS No. 1013778-32-9

1-(3,4-dihydroquinolin-1(2H)-yl)-2-((5-(3-ethoxy-1-ethyl-1H-pyrazol-4-yl)-4-ethyl-4H-1,2,4-triazol-3-yl)thio)ethanone

Cat. No. B2466750
CAS RN: 1013778-32-9
M. Wt: 440.57
InChI Key: BACKAEKHXCWXHD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-(3,4-dihydroquinolin-1(2H)-yl)-2-((5-(3-ethoxy-1-ethyl-1H-pyrazol-4-yl)-4-ethyl-4H-1,2,4-triazol-3-yl)thio)ethanone is a useful research compound. Its molecular formula is C22H28N6O2S and its molecular weight is 440.57. The purity is usually 95%.
BenchChem offers high-quality 1-(3,4-dihydroquinolin-1(2H)-yl)-2-((5-(3-ethoxy-1-ethyl-1H-pyrazol-4-yl)-4-ethyl-4H-1,2,4-triazol-3-yl)thio)ethanone suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-(3,4-dihydroquinolin-1(2H)-yl)-2-((5-(3-ethoxy-1-ethyl-1H-pyrazol-4-yl)-4-ethyl-4H-1,2,4-triazol-3-yl)thio)ethanone including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Tuning of Chemo- and Regioselectivities in Multicomponent Condensations

Regio- and chemoselective multicomponent protocols have been developed for synthesizing hexahydro-1H-pyrazoloquinolinones, tetrahydropyrazoloquinazolinones, and hexahydropyrazoloquinolizinones from amino pyrazoles, cyclic dicarbonyl compounds, and aldehydes. These protocols demonstrate the versatility of reaction conditions in directing the outcome towards different heterocyclic frameworks, showcasing the potential for synthesizing compounds with complex structures similar to the query compound (Chebanov et al., 2008).

Synthesis and Antimicrobial Evaluation of Functionalized Heterocycles

Novel enone systems derived from quinolinone and pyrazolo, triazolo, and other heterocyclic derivatives have been synthesized and evaluated for their antimicrobial activities. This research indicates the potential of structurally related compounds to serve as bases for developing new antimicrobial agents, suggesting a similar application possibility for the query compound (Hassan & Farouk, 2017).

Nickel Nanoparticles Assisted Synthesis

Nickel nanoparticles have facilitated the synthesis of biologically important pyrazoloquinolinone and triazoloquinazolinone derivatives, emphasizing the role of catalysis in efficiently producing complex heterocyclic compounds. This method's efficiency and eco-friendliness could be relevant for synthesizing the query compound under study (Singh et al., 2015).

Antibacterial and Antituberculosis Studies

Research into 3-heteroarylthioquinoline derivatives has shown significant activity against Mycobacterium tuberculosis, with certain compounds demonstrating minimal cytotoxic effects. This highlights the therapeutic potential of quinoline derivatives in treating bacterial infections, suggesting a similar research avenue for the query compound (Chitra et al., 2011).

Electrophilic Activation and Synthesis of Novel Compounds

Studies on the electrophilic activation of acetyl-substituted heteroaromatic compounds, including pyridines, thiazoles, and quinolines, provide insights into novel synthetic routes that could be applicable for creating derivatives of the query compound. These reactions offer pathways to synthesize complex molecules by forming dicationic electrophiles in superacids (Klumpp et al., 2000).

properties

IUPAC Name

1-(3,4-dihydro-2H-quinolin-1-yl)-2-[[5-(3-ethoxy-1-ethylpyrazol-4-yl)-4-ethyl-1,2,4-triazol-3-yl]sulfanyl]ethanone
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C22H28N6O2S/c1-4-26-14-17(21(25-26)30-6-3)20-23-24-22(27(20)5-2)31-15-19(29)28-13-9-11-16-10-7-8-12-18(16)28/h7-8,10,12,14H,4-6,9,11,13,15H2,1-3H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

BACKAEKHXCWXHD-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCN1C=C(C(=N1)OCC)C2=NN=C(N2CC)SCC(=O)N3CCCC4=CC=CC=C43
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C22H28N6O2S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

440.6 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

1-(3,4-dihydroquinolin-1(2H)-yl)-2-((5-(3-ethoxy-1-ethyl-1H-pyrazol-4-yl)-4-ethyl-4H-1,2,4-triazol-3-yl)thio)ethanone

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.